Cas no 1214387-79-7 (Ethyl 3-bromo-5-chloroisonicotinate)

• Product Name: Ethyl 3-bromo-5-chloroisonicotinate
• CAS No: 1214387-79-7
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 3167292
• PubChem ID: 46311456
• Update Time: 2024-11-03

Ethyl 3-bromo-5-chloroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-chloroisonicotinate
• OBPQHNOYXBZPLJ-UHFFFAOYSA-N
• Ethyl3-bromo-5-chloroisonicotinate
• 4-Pyridinecarboxylic acid, 3-bromo-5-chloro-, ethyl ester
• E90984
• ethyl 3-bromo-5-chloropyridine-4-carboxylate
• SCHEMBL844921
• 1214387-79-7

• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)7-5(9)3-11-4-6(7)10/h3-4H,2H2,1H3
• InChI Key： OBPQHNOYXBZPLJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų